molecular formula ZnCrO4<br>CrO4Zn B3424864 ZINC chromate CAS No. 37300-23-5

ZINC chromate

Cat. No. B3424864
CAS RN: 37300-23-5
M. Wt: 181.4 g/mol
InChI Key: NDKWCCLKSWNDBG-UHFFFAOYSA-N
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Description

Zinc Chromate (ZnCrO4) is a chemical compound that appears as an odorless yellow powder or yellow-green crystals . It is used industrially in chromate conversion coatings and was developed by the Ford Motor Company in the 1920s .


Synthesis Analysis

The production of Zinc Chromate involves the reaction of zinc oxide (ZnO) with chromium trioxide (CrO3). This process occurs in an aqueous solution, facilitating the formation of zinc chromate alongside the production of water . Another method, known as the Cronak process, involves putting zinc or a zinc-plated metal in a solution of sodium dichromate and sulfuric acid .


Molecular Structure Analysis

Zinc Chromate has the molecular formula CrO4Zn. Its average mass is 181.403 Da and its monoisotopic mass is 179.849319 Da .


Chemical Reactions Analysis

Zinc Chromate exhibits strong oxidizing properties and reacts with reducing agents . It may react with certain organic materials and upon treatment with hot solutions of sodium hydroxide, the color gradually lightens to white, reflecting conversion to zinc oxide and the formation of sodium chromate in solution .


Physical And Chemical Properties Analysis

Zinc Chromate presents as a yellow crystalline solid at room temperature. It is odorless and does not dissolve easily in water. It exhibits strong oxidizing properties and reacts with reducing agents. Its molar mass is 181.38 g/mol, and it possesses a density of 3.43 g/cm^3 .

Mechanism of Action

Zinc Chromate is used in industrial painting as a coating over iron or aluminium materials . It forms a protective and complex film on the surface when it reacts with the zinc, serving as a corrosion-resistant agent .

Safety and Hazards

Zinc Chromate is considered hazardous. It can affect you when breathed in and is classified as a carcinogen. It can irritate the skin causing a rash or skin ulcers. Exposure to Zinc Chromate can irritate the eyes, nose, and throat .

Future Directions

Due to its potential health hazards and environmental impact, regulatory control over its use and disposal has tightened. In many regions, its use in consumer goods has been restricted or banned. The future of Zinc Chromate will likely be defined by the balance between utility and safety, shaped by scientific advances and regulatory standards .

properties

IUPAC Name

zinc;dioxido(dioxo)chromium
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InChI

InChI=1S/Cr.4O.Zn/q;;;2*-1;+2
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InChI Key

NDKWCCLKSWNDBG-UHFFFAOYSA-N
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Canonical SMILES

[O-][Cr](=O)(=O)[O-].[Zn+2]
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Molecular Formula

ZnCrO4, CrO4Zn
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DSSTOX Substance ID

DTXSID7047485
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Molecular Weight

181.4 g/mol
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Physical Description

Zinc chromate is an odorless yellow solid. Sinks in water. (USCG, 1999), Dry Powder; Liquid, Lemon-yellow solid; Insoluble in water; [ACGIH], YELLOW CRYSTALLINE POWDER.
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Solubility

Sparingly soluble in water, 3.08 g/100 g water, Soluble in acid, liquid ammonia; insoluble in acetone, Dissolves readily in acids, Solubility in water: none
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Density

3.43 at 68 °F (USCG, 1999) - Denser than water; will sink, 3.40 g/cu cm, 3.4 g/cm³
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Product Name

ZINC chromate

Color/Form

Yellow prisms, Lemon yellow powder

CAS RN

13530-65-9, 37300-23-5
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Melting Point

316 °C
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